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Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oct-7-enal (CAS No. 21573-31-9) is an aliphatic aldehyde that possesses a unique and

powerful olfactory profile, characterized by fresh, green, grassy, and fruity notes.[1] Its distinct

scent makes it a valuable ingredient in modern perfumery, contributing lift, naturalness, and a

vibrant character to a wide range of fragrance compositions. This document provides detailed

application notes and experimental protocols for the synthesis, analysis, and utilization of Oct-
7-enal in fragrance chemistry, intended to serve as a comprehensive resource for researchers

and professionals in the field.

Physicochemical and Olfactory Properties
A thorough understanding of the physicochemical properties of Oct-7-enal is essential for its

effective application in fragrance formulations and for predicting its behavior in different product

bases.

Table 1: Physicochemical Properties of Oct-7-enal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b009835?utm_src=pdf-interest
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Profile Green, grassy, fruity [1]

Boiling Point 177.9 °C at 760 mmHg [2]

Density 0.824 g/cm³ [2]

Vapor Pressure 1.02 mmHg at 25 °C [2]

Flash Point 53.7 °C [2]

Solubility

Slightly soluble in water (1.27

g/L at 20°C); Soluble in ethanol

and other common organic

solvents.

[1]

LogP (Predicted) 2.52 [2]

Olfactory Profile and Threshold
While a specific, peer-reviewed olfactory threshold for Oct-7-enal is not readily available in the

searched literature, a comparative analysis with homologous aldehydes can provide an

estimate of its potency. Generally, the odor detection thresholds of aliphatic aldehydes

decrease with increasing carbon chain length up to a certain point.

Table 2: Odor Detection Thresholds of Homologous
Aldehydes
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Aldehyde
Number of Carbon
Atoms

Odor Profile
Odor Detection
Threshold (in air)

Heptanal (C7) 7
Oily, fat, rancid,

fermented fruit
-

Octanal (C8) 8
Powerful, scratchy,

orange-like, fat
0.6276 ng/L[3]

Nonanal (C9) 9 Fat, floral, waxy -

Decanal (C10) 10
Penetrating, sweet,

waxy
-

Note: The odor profiles for C7, C9, and C10 aldehydes are from Scentspiracy. The olfactory

threshold for Octanal (Aldehyde C-8) is provided as a reference point for an 8-carbon saturated

aldehyde.

Applications in Fragrance Formulations
Oct-7-enal's vibrant green and fruity character makes it a versatile ingredient in various

fragrance accords. It is particularly effective in:

Fresh and Green Accords: At low dosages, it imparts a natural, dewy greenness, reminiscent

of freshly cut grass or crushed leaves. It can be used to create realistic and diffusive top

notes in green, ozonic, and aquatic fragrances.

Floral Bouquets: In floral compositions, particularly those centered around white flowers like

jasmine, lily of the valley, and tuberose, Oct-7-enal can act as a powerful modifier. It

introduces a crisp, green facet that enhances the naturalness and brightness of the floral

notes, preventing them from becoming overly sweet or heavy.[4][5]

Fruity and Citrus Compositions: The inherent fruity nuances of Oct-7-enal can be leveraged

to boost and modify citrus and other fruit accords. It can add a zesty, slightly unripe character

to citrus notes and can create interesting effects when blended with other fruity esters and

aldehydes.

Illustrative Fragrance Creation Workflow
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The following diagram illustrates a typical workflow for incorporating a new raw material like

Oct-7-enal into a fragrance formulation.

Discovery & Evaluation Formulation & Development Finalization

Source Oct-7-enal Olfactory Evaluation
(Odor Profile, Strength, Tenacity)

Initial Assessment GC-MS Purity AnalysisQuality Control Accord Development
(e.g., Green Floral, Citrus)

Integration into
Main Fragrance Formula

Refinement Application Testing
(e.g., in lotion, soap)

Performance Evaluation Accelerated Stability TestingShelf-life Prediction Final Fragrance Formula

Click to download full resolution via product page

Caption: A typical workflow for incorporating Oct-7-enal into a fragrance.

Experimental Protocols
Protocol 1: Synthesis of Oct-7-enal via Oxidation of Oct-
7-en-1-ol
This protocol describes the synthesis of Oct-7-enal from its corresponding alcohol, Oct-7-en-1-

ol, using Pyridinium Chlorochromate (PCC) as the oxidizing agent. This method is known for its

mild conditions, which help to prevent over-oxidation to the carboxylic acid.

Materials:

Oct-7-en-1-ol

Pyridinium Chlorochromate (PCC)

Anhydrous Dichloromethane (DCM)

Celite® or silica gel

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Buchner funnel and filter paper
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Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend Pyridinium Chlorochromate (1.5 equivalents) and an equal weight of

Celite® or silica gel in anhydrous dichloromethane (DCM). The volume of DCM should be

sufficient to create a stirrable slurry.

Addition of Alcohol: Dissolve Oct-7-en-1-ol (1.0 equivalent) in a minimal amount of

anhydrous DCM. Add this solution dropwise to the stirred PCC suspension at room

temperature.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting alcohol is no longer detectable.

Work-up: Upon completion, dilute the reaction mixture with additional DCM and filter through

a pad of Celite® or silica gel using a Buchner funnel to remove the chromium salts. Wash the

filter cake thoroughly with DCM.

Purification: Combine the filtrates and wash sequentially with a saturated aqueous solution of

sodium bicarbonate (NaHCO₃), water, and brine. Dry the organic layer over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary

evaporator.

Final Purification: The crude Oct-7-enal can be further purified by flash column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate

in hexanes) to yield the pure product.

Safety Precautions: PCC is a toxic and potentially carcinogenic chromium (VI) compound. All

manipulations should be performed in a well-ventilated fume hood, and appropriate personal

protective equipment (gloves, lab coat, safety glasses) must be worn.

Protocol 2: Gas Chromatography-Olfactometry (GC-O)
Analysis
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GC-O is a powerful technique for characterizing the odor-active compounds in a fragrance

mixture. This protocol outlines a general procedure for the GC-O analysis of a fragrance

formulation containing Oct-7-enal.

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory

detection port (ODP).

Appropriate GC column (e.g., a non-polar or medium-polarity column).

Humidifier for the ODP air supply.

Procedure:

Sample Preparation: Prepare a dilute solution of the fragrance oil containing Oct-7-enal in a

suitable solvent (e.g., ethanol or diethyl ether). The concentration should be optimized to

avoid detector saturation and olfactory fatigue.

GC-O Setup: Set up the GC with an appropriate temperature program to achieve good

separation of the fragrance components. The effluent from the GC column is split between

the FID and the ODP.

Olfactory Evaluation: A trained panelist or perfumer sniffs the effluent from the ODP and

records the odor character and intensity of each eluting compound at specific retention

times.

Data Analysis: The data from the FID (providing quantitative information) and the ODP

(providing qualitative olfactory information) are correlated to identify the retention time and

odor contribution of Oct-7-enal and other key odorants in the fragrance mixture.

Protocol 3: Accelerated Stability Testing of Oct-7-enal in
a Cosmetic Emulsion
This protocol describes an accelerated stability test to evaluate the performance and stability of

Oct-7-enal in a simple oil-in-water lotion base.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Test fragrance oil containing a known concentration of Oct-7-enal.

Control fragrance oil (without Oct-7-enal).

Base lotion (unfragranced).

Glass jars with airtight lids.

Oven or stability chamber capable of maintaining a constant temperature of 40-45 °C.

Procedure:

Sample Preparation: Prepare two batches of the lotion. To one batch, add the test fragrance

oil containing Oct-7-enal at a typical use level (e.g., 0.5-1.0%). To the other batch, add the

control fragrance oil at the same concentration. Homogenize both batches thoroughly.

Storage Conditions: Dispense the fragranced lotions into clean, airtight glass jars. Store one

set of samples (test and control) at room temperature (approx. 25 °C) and another set in an

oven or stability chamber at an elevated temperature (e.g., 40 °C or 45 °C).[6][7]

Evaluation: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks). The

evaluation should include:

Olfactory Assessment: A panel of trained evaluators should assess the odor profile of the

lotion, noting any changes in the character or intensity of the fragrance, particularly the

green, fruity notes of Oct-7-enal.

Physical Properties: Observe any changes in the color, viscosity, and phase stability (e.g.,

separation) of the lotion.

pH Measurement: Measure the pH of the lotion at each interval.

Data Analysis: Compare the results from the samples stored at elevated temperatures with

those stored at room temperature. Significant changes in the odor profile or physical

properties of the test sample compared to the control indicate potential stability issues with

Oct-7-enal in the tested formulation.
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Potential Degradation Pathways
Aldehydes, including unsaturated aldehydes like Oct-7-enal, are susceptible to degradation

through several pathways, which can impact the long-term stability of a fragrance.

Oxidation

Polymerization/Condensation

Isomerization

Oct-7-enal

Oct-7-enoic Acid
(Off-odor development)

[O]

Polymers/Aldol Products
(Loss of odor, discoloration)

Acid/Base Catalysis

Positional Isomers of the Double Bond
(Change in odor profile)

Acid/Heat
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Caption: Potential degradation pathways for Oct-7-enal.

Understanding these potential degradation pathways is crucial for formulators to develop

strategies to protect the integrity of fragrances containing Oct-7-enal, such as the use of

antioxidants and careful control of pH in the final product.

Conclusion
Oct-7-enal is a valuable and impactful raw material in the perfumer's palette. Its fresh, green,

and fruity character can bring a unique vibrancy and naturalness to a wide array of fragrance

types. A comprehensive understanding of its properties, coupled with rigorous testing and

careful formulation, will enable fragrance chemists to fully exploit its creative potential while

ensuring the stability and quality of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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